Cas no 1127117-14-9 (endo-N-(2-nitrophenyl)-8-aza-bic)

• Product Name: endo-N-(2-nitrophenyl)-8-aza-bic
• CAS No: 1127117-14-9
• MF: C₁₃H₁₇N₃O₂
• MW: 247.292982816696
• CID: 94111
• PubChem ID: 46856365
• Update Time: 2025-04-18

endo-N-(2-nitrophenyl)-8-aza-bic Chemical and Physical Properties

Names and Identifiers

• endo-N-(2-nitrophenyl)-8-aza-bic
• (3-endo)-N-(2-Nitrophenyl)-8-azabicyclo[3.2.1]octan-3-amine
• 8-Azabicyclo[3.2.1]octan-3-amine, N-(2-nitrophenyl)-, (3-endo)-
• (endo)-N-(2-nitrophenyl)-8-azabicyclo[3.2.1]octan-3-amine
• 2-Butenoic acid, 3-(4-fluorophenyl)-2-methyl-, ethyl ester, (E)-
• 2-Butenoic acid, 3-(4-fluorophenyl)-2-methyl-, ethyl ester, (Z)-
• CTK2D4017
• CTK2D4027
• AKOS010480290
• ENDO-N-(2-NITROPHENYL)-8-AZA-BICYCLO [3.2.1] OCTAN-3-AMINE
• FT-0697329
• 1127117-14-9
• endo-N-(2-nitrophenyl)-8-azabicyclo[3.2.1]octan-3-amine
• SCHEMBL852731

• Inchi： 1S/C13H17N3O2/c17-16(18)13-4-2-1-3-12(13)15-11-7-9-5-6-10(8-11)14-9/h1-4,9-11,14-15H,5-8H2
• InChI Key： REXWRVZQFBMWSS-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC=CC=1NC1CC2CCC(C1)N2)=O

Computed Properties

• Exact Mass: 247.132
• Monoisotopic Mass: 247.132
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.9A^2
• XLogP3: 3